4-(4-methylpiperidin-1-yl)sulfonyl-N-(2-methylsulfanyl-[1,3]thiazolo[4,5-g][1,3]benzothiazol-7-yl)benzamide

• IUPAC Name: 4-(4-methylpiperidin-1-yl)sulfonyl-N-(2-methylsulfanyl-[1,3]thiazolo[4,5-g][1,3]benzothiazol-7-yl)benzamide
• InChI: InChI=1S/C22H22N4O3S4/c1-13-9-11-26(12-10-13)33(28,29)15-5-3-14(4-6-15)20(27)25-21-23-16-7-8-17-19(18(16)31-21)32-22(24-17)30-2/h3-8,13H,9-12H2,1-2H3,(H,23,25,27)
• InChI Key: PVMQOHUECRYJBL-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC4=C(S3)C5=C(C=C4)N=C(S5)SC
• Molecular Formula: C22H22N4O3S4
• Molecular Weight: 518.7 g/mol
• CAS No.: 500149-69-9

Description

4-(4-methylpiperidin-1-yl)sulfonyl-N-(2-methylsulfanyl-[1,3]thiazolo[4,5-g][1,3]benzothiazol-7-yl)benzamide is a useful research compound. Its molecular formula is C22H22N4O3S4 and its molecular weight is 518.68. The purity is usually 95%.
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Scientific Research Applications

Metabolism and Disposition Studies

One study on the metabolism and disposition of a novel orexin 1 and 2 receptor antagonist, highlighting the comprehensive metabolic pathways and excretion profiles in humans. This type of research is crucial for understanding how compounds are processed in the body, which can inform their potential therapeutic uses and environmental impact (Renzulli et al., 2011).

Diagnostic Imaging Applications

Another area of application is in diagnostic imaging, as seen in the development and use of PET tracers for in vivo measurement of cerebral amyloid load in Alzheimer’s disease. This research demonstrates the potential of certain compounds in enhancing diagnostic accuracy and understanding disease pathology (Engler et al., 2007).

Allergic Contact Dermatitis

The study on allergic contact dermatitis caused by benzophenone-4 showcases the investigative research into the dermatological effects of chemical compounds, contributing to safer product formulations and identifying allergens (Caruana et al., 2011).

Repellent Efficacy Research

Research on the repellent efficacy of compounds like N,N-diethyl-3-methyl-benzamide (deet) against mosquitoes and black flies indicates the potential of chemical compounds in public health applications, particularly in vector control strategies (Debboun et al., 2000).

Hematologic Malignancies Treatment

Studies on the metabolism and disposition of venetoclax, a B-cell lymphoma-2 (Bcl-2) protein inhibitor, underscore the significance of such research in developing effective treatments for hematologic malignancies (Liu et al., 2017).